Cas no 2680586-07-4 (1-(2,2,2-Trifluoroacetyl)-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid)

• Product Name: 1-(2,2,2-Trifluoroacetyl)-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid
• CAS No: 2680586-07-4
• MF: C₈H₇F₆NO₃
• MW: 279.136503458023
• CID: 6214473
• PubChem ID: 165913527
• Update Time: 2025-05-20

1-(2,2,2-Trifluoroacetyl)-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28285426
• 1-(2,2,2-trifluoroacetyl)-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid
• 2680586-07-4
• 1-(2,2,2-Trifluoroacetyl)-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid

• Inchi： 1S/C8H7F6NO3/c9-7(10,11)3-1-4(5(16)17)15(2-3)6(18)8(12,13)14/h3-4H,1-2H2,(H,16,17)
• InChI Key： JTWZFWHFQXNSHZ-UHFFFAOYSA-N
• SMILES： FC(C1CN(C(C(F)(F)F)=O)C(C(=O)O)C1)(F)F

Computed Properties

• Exact Mass: 279.03301206g/mol
• Monoisotopic Mass: 279.03301206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 57.6Ų

Additional information on 1-(2,2,2-Trifluoroacetyl)-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid

1-(2,2,2-Trifluoroacetyl)-4-(trifluoromethyl)pyrrolidine-2-carboxylic Acid: A Comprehensive Overview

The compound 1-(2,2,2-Trifluoroacetyl)-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid, with the CAS number NO. 1319378-37-5, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a pyrrolidine ring substituted with both a trifluoroacetyl group and a trifluoromethyl group. The presence of these fluorinated substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for various applications.

Recent studies have highlighted the potential of this compound in drug discovery. Its fluorinated groups are known to enhance the stability and bioavailability of molecules, which are critical factors in pharmaceutical development. For instance, researchers have explored its use as an intermediate in the synthesis of bioactive compounds targeting specific receptors and enzymes. The trifluoroacetyl group, in particular, has been shown to improve the pharmacokinetic profile of drugs by reducing metabolic degradation.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. The pyrrolidine ring structure provides a rigid framework that can be utilized in the design of advanced polymers and materials with tailored mechanical properties. Recent advancements in polymer chemistry have demonstrated how such fluorinated compounds can enhance the thermal stability and chemical resistance of polymeric materials.

The synthesis of 1-(2,2,2-Trifluoroacetyl)-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid involves a multi-step process that typically begins with the preparation of the pyrrolidine ring. This is followed by successive substitution reactions to introduce the trifluoroacetyl and trifluoromethyl groups. The use of fluorinating agents such as trifluoroacetic anhydride and trifluromethylation reagents is crucial in achieving the desired substitution patterns. Recent optimizations in synthetic protocols have significantly improved the yield and purity of this compound.

The physical and chemical properties of this compound are also noteworthy. Its molecular weight is approximately 308 g/mol, and it exhibits a melting point around 150°C. The presence of multiple fluorine atoms contributes to its high polarity and solubility in polar solvents such as water and methanol. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry.

In terms of biological activity, this compound has been tested for its potential as an anti-inflammatory agent. Preclinical studies have shown that it exhibits moderate inhibitory activity against cyclooxygenase enzymes (COX-1 and COX-2), which are key targets in inflammation-related diseases. While further research is needed to establish its therapeutic efficacy, these findings underscore its potential as a lead compound for drug development.

The environmental impact of this compound has also been a topic of interest. Given its fluorinated nature, concerns about bioaccumulation and persistence in the environment have been raised. However, recent studies suggest that under certain conditions, this compound undergoes biodegradation through microbial action. This information is critical for assessing its safety profile and ensuring sustainable practices in its production and use.

In conclusion, 1-(2,2,2-Trifluoroacetyl)-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique structure, coupled with advancements in synthetic methodologies and biological testing, positions it as a promising candidate for future innovations in medicine and materials science.